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Compound of Interest

Compound Name: Di-m-tolyl-silan

Cat. No.: B15440892 Get Quote

Technical Support Center: Di-m-tolyl-silane
Disclaimer: This guide provides general best practices for handling and storing Di-m-tolyl-
silane based on information available for related aryl silane compounds. A substance-specific

Safety Data Sheet (SDS) should always be consulted for detailed safety and handling

information.

Frequently Asked Questions (FAQs)
Q1: What is Di-m-tolyl-silane and what are its primary hazards?

Di-m-tolyl-silane is an organosilicon compound. While specific hazard data for this compound

is not readily available, aryl silanes as a class are sensitive to moisture and can react with

water to produce flammable and/or toxic byproducts.[1] Handling should always be conducted

with care to avoid contact with skin and eyes, and inhalation of vapors.[1]

Q2: What are the proper storage conditions for Di-m-tolyl-silane?

Di-m-tolyl-silane should be stored in a cool, dark, and dry place, away from direct sunlight and

moisture.[1] The container should be tightly sealed to prevent the intrusion of moisture, which

can lead to degradation of the product.[1] For some reactive silanes, refrigeration (0 to 5°C)

may be recommended. Always refer to the supplier's specific storage instructions.
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Q3: What personal protective equipment (PPE) should I wear when handling Di-m-tolyl-
silane?

When handling Di-m-tolyl-silane, it is essential to wear appropriate personal protective

equipment, including:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat to protect clothing.

Respiratory Protection: Work should be conducted in a well-ventilated area, such as a fume

hood, to avoid inhalation of vapors.[1]

Q4: What materials are incompatible with Di-m-tolyl-silane?

Di-m-tolyl-silane is expected to be incompatible with strong oxidizing agents and water.

Contact with moisture can lead to hydrolysis, potentially producing hazardous byproducts.[1]

Troubleshooting Guides
Issue: I observe fumes when I open the Di-m-tolyl-silane container.

Possible Cause: The compound may be reacting with moisture in the air. Silane compounds

can hydrolyze upon contact with water, which can sometimes produce fumes.[1]

Solution: Immediately close the container and move it to a well-ventilated area such as a

fume hood. Ensure your personal protective equipment is properly worn. When reopening,

do so slowly in a controlled environment.

Issue: The material has changed in appearance (e.g., become cloudy or solidified).

Possible Cause: This may indicate product degradation due to improper storage, particularly

exposure to moisture or air.

Solution: Do not use the material if its appearance has changed significantly. Contact your

supplier for further instructions on disposal. Ensure that going forward, the compound is
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stored under inert atmosphere (e.g., argon or nitrogen) and in a tightly sealed container.

Quantitative Data Summary
The following table outlines the typical quantitative data that should be sought from a

substance-specific Safety Data Sheet (SDS) for Di-m-tolyl-silane. The values for the related

compound, Di(p-tolyl)dichlorosilane, are provided for reference only and may not be

representative of Di-m-tolyl-silane.

Property
Value (for Di(p-
tolyl)dichlorosilane)

Importance

Molecular Weight 281.26 g/mol [2]
Essential for stoichiometric

calculations in experiments.

Boiling Point 225-226°C @ 50mm[2]

Important for purification by

distillation and understanding

volatility.

Flash Point >110°C[2]

Critical for assessing fire

hazards during handling and

storage.

Density 1.1 g/cm³[2]

Needed for accurate

measurements and

calculations.

Experimental Protocols
Protocol for Handling Air and Moisture-Sensitive Di-m-tolyl-silane

Preparation:

Ensure all glassware is oven-dried and cooled under a stream of inert gas (e.g., argon or

nitrogen).

Work in a well-ventilated fume hood.

Wear appropriate PPE (chemical-resistant gloves, safety goggles, lab coat).
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Dispensing the Reagent:

If the Di-m-tolyl-silane is in a septa-sealed bottle, use a dry, inert gas-flushed syringe to

withdraw the required amount.

If the container is not sealed with a septum, open it briefly under a positive pressure of

inert gas to minimize exposure to air and moisture.

Dispense the liquid directly into the reaction vessel which is also under an inert

atmosphere.

Post-Handling:

Tightly seal the Di-m-tolyl-silane container, preferably under an inert atmosphere.

Clean any spills immediately with an appropriate absorbent material and dispose of the

waste according to institutional guidelines.

Wash hands thoroughly after handling.[1]
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Experimental Workflow for Handling Di-m-tolyl-silane

Preparation
- Dry Glassware

- Inert Atmosphere
- Wear PPE

Dispensing
- Use Syringe Technique

- Under Inert Gas

Proceed with caution

Reaction Setup
- Add to Inert Reaction Vessel

Transfer reagent

Cleanup & Storage
- Tightly Seal Container

- Clean Spills
- Dispose of Waste

After experiment

Click to download full resolution via product page

Caption: A typical experimental workflow for safely handling Di-m-tolyl-silane.
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Troubleshooting Guide: Unexpected Observations

Unexpected Observation
(e.g., fumes, color change)

Assess Situation
- In Fume Hood?
- Wearing PPE?

Fumes Observed

If fumes

Product Degraded

If appearance changed

Action:
- Close Container

- Ensure Ventilation

Action:
- Do Not Use

- Contact Supplier
- Review Storage

Click to download full resolution via product page

Caption: A troubleshooting guide for common issues encountered with Di-m-tolyl-silane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15440892#best-practices-for-handling-and-storing-di-
m-tolyl-silane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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